Vault, viral, and virus-like nanoparticles for targeted cancer therapy
Materials Advances Pub Date: 2023-06-09 DOI: 10.1039/D3MA00171G
Abstract
Despite different strategies routinely applied for cancer therapy such as chemotherapy, surgery, and radiotherapy or a combination of them, they are still beleaguered by poor long-term survival rates, possible toxic/side effects, low therapeutic efficiency, and poor targeting attributes. Nanotechnology can help to develop advanced and selective tactics and nanosystems with fewer side effects, enhanced biosafety, improved targeting properties, and high therapeutic efficiency; assorted advanced nanosystems have been introduced to overcome drug resistance, showing improved rate of survival. In this context, vault, viral, and virus-like nanoparticles (NPs) with unique properties and structures can be deployed for smart targeted cancer therapy. Vaults are interesting examples of naturally occurring NPs mimicking diverse features of viral delivery tools without the significant risk of an immunological response, as they are an endogenous cellular component. The modifications of their primary sequences can enhance their capability for specific targeting properties and efficient encapsulation of bioactive molecules. In addition, virus-like particles have been studied for targeted anticancer drug delivery as well as cancer immunotherapy/vaccination and antitumor immunity. Thus, viral and virus-like NPs have excellent potential for targeted cancer therapy, with promise for multivalent antigen presentation and drug delivery. However, comprehensive clinical trials/studies are still required for ensuring their biosafety and efficacy. This highlight deliberates the current state-of-the-knowledge on the topic focusing on recent advances pertaining to the applications of vault, viral, and virus-like NPs for targeted cancer therapy.
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